N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-cyclopropyl-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C12H15NOS/c1-9-2-6-11(7-3-9)15-8-12(14)13-10-4-5-10/h2-3,6-7,10H,4-5,8H2,1H3,(H,13,14)
• InChI Key: TXKDSEDMOMHPFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2CC2
• Molecular Formula: C12H15NOS
• Molecular Weight: 221.32 g/mol
• Solubility: >33.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide, also known as CPMTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CPMTA is a thioacetamide derivative that belongs to the class of cyclopropylamines. It is a white crystalline powder that is soluble in organic solvents and insoluble in water. CPMTA has been found to exhibit a range of biological activities, including antiviral, antibacterial, and anticancer properties. In

Scientific Research Applications

N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide has been studied extensively in scientific research due to its potential applications in various fields. It has been found to exhibit antiviral activity against a range of viruses, including influenza A virus, herpes simplex virus, and respiratory syncytial virus. N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide has also been shown to have antibacterial properties against gram-positive and gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide has been found to exhibit anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.

Mechanism of Action

The exact mechanism of action of N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide is not fully understood. However, it has been suggested that N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide may inhibit viral replication by interfering with the viral RNA polymerase. N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide may also inhibit bacterial growth by disrupting the bacterial cell membrane or inhibiting bacterial protein synthesis. The anticancer activity of N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide may be due to its ability to induce apoptosis (cell death) in cancer cells.
Biochemical and Physiological Effects:
N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models of inflammatory diseases. N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide has also been found to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease. Additionally, N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity level. N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide also exhibits a range of biological activities, making it a versatile compound for studying various biological processes. However, there are also limitations to using N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide in lab experiments. Its solubility in organic solvents and insolubility in water can make it difficult to use in certain experimental setups. Additionally, the exact mechanism of action of N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide. One area of interest is exploring its potential as a therapeutic agent for various diseases, including viral infections, bacterial infections, and cancer. Another area of interest is investigating the mechanism of action of N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide to better understand its biological effects. Additionally, further research is needed to determine the optimal dosage and administration of N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide for various applications. Finally, there is potential for developing new derivatives of N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide with enhanced biological activity and improved solubility properties.

Synthesis Methods

N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide can be synthesized through a multi-step process that involves the reaction of 4-methylthiophenol with cyclopropylcarbonyl chloride, followed by the reaction of the resulting cyclopropylthioacetamide with methyl iodide. The final product, N-cyclopropyl-2-[(4-methylphenyl)thio]acetamide, is obtained by recrystallization from a suitable solvent.